Cas no 2060049-76-3 (5-amino-6-sulfamoyl-3-(trifluoromethyl)heptanoic acid)

• Product Name: 5-amino-6-sulfamoyl-3-(trifluoromethyl)heptanoic acid
• CAS No: 2060049-76-3
• MF: C₈H₁₅F₃N₂O₄S
• MW: 292.275911569595
• MDL: MFCD30477327
• CID: 5154064
• PubChem ID: 137701954
• Update Time: 2025-05-20

5-amino-6-sulfamoyl-3-(trifluoromethyl)heptanoic acid Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 5-amino-6-(aminosulfonyl)-3-(trifluoromethyl)-
• 5-amino-6-sulfamoyl-3-(trifluoromethyl)heptanoic acid

• MDL： MFCD30477327
• Inchi： 1S/C8H15F3N2O4S/c1-4(18(13,16)17)6(12)2-5(3-7(14)15)8(9,10)11/h4-6H,2-3,12H2,1H3,(H,14,15)(H2,13,16,17)
• InChI Key： SVNHWKORGVGXPU-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C(F)(F)F)CC(N)C(S(N)(=O)=O)C

Additional information on 5-amino-6-sulfamoyl-3-(trifluoromethyl)heptanoic acid

Research Brief on 5-amino-6-sulfamoyl-3-(trifluoromethyl)heptanoic acid (CAS: 2060049-76-3): Recent Advances and Applications

5-amino-6-sulfamoyl-3-(trifluoromethyl)heptanoic acid (CAS: 2060049-76-3) is a novel compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and modulators of metabolic pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

The compound's structure, characterized by the presence of a trifluoromethyl group and a sulfamoyl moiety, confers distinct physicochemical properties that enhance its binding affinity to biological targets. Recent synthetic methodologies have focused on optimizing the yield and purity of 5-amino-6-sulfamoyl-3-(trifluoromethyl)heptanoic acid, with particular emphasis on green chemistry approaches to reduce environmental impact. Advances in catalytic systems and chiral resolution techniques have also been reported, enabling the production of enantiomerically pure forms for more targeted biological studies.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated the compound's potential as a modulator of key enzymes involved in amino acid metabolism and signal transduction pathways. For instance, it has shown promising inhibitory effects against glutamate racemase, an enzyme critical for bacterial cell wall biosynthesis, suggesting potential applications in antimicrobial drug development. Additionally, its interaction with G-protein-coupled receptors (GPCRs) has been investigated, revealing its role in modulating inflammatory responses and metabolic disorders.

Further research has explored the pharmacokinetic and pharmacodynamic profiles of 5-amino-6-sulfamoyl-3-(trifluoromethyl)heptanoic acid, with studies indicating favorable absorption and distribution properties. However, challenges related to its metabolic stability and potential off-target effects remain areas of active investigation. Recent preclinical studies have employed advanced techniques such as LC-MS/MS and NMR spectroscopy to elucidate its metabolic pathways and identify potential metabolites.

In conclusion, 5-amino-6-sulfamoyl-3-(trifluoromethyl)heptanoic acid represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research in drug discovery and development. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies for complex diseases such as cancer and metabolic syndromes.